Cas no 2172615-97-1 (4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid)

• Product Name: 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid
• CAS No: 2172615-97-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6040425
• PubChem ID: 165580626
• Update Time: 2025-06-08

4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid
• 2172615-97-1
• EN300-1525317
• 4-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]but-2-enoic acid

• Inchi： 1S/C27H32N2O5/c30-25(28-18-10-16-26(31)32)15-4-2-1-3-9-17-29-27(33)34-19-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,10-14,16,24H,1-4,9,15,17-19H2,(H,28,30)(H,29,33)(H,31,32)/b16-10+
• InChI Key： CISGOLCMVMIXSI-MHWRWJLKSA-N
• SMILES： O(C(NCCCCCCCC(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid

Recent Advances in the Study of 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid (CAS: 2172615-97-1)

The compound 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid (CAS: 2172615-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel biomaterials. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the most notable advancements in the study of 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid is its role in the development of peptide-based drug conjugates. Researchers have demonstrated that this compound can be effectively utilized to enhance the stability and bioavailability of therapeutic peptides. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of peptide-drug conjugates (PDCs), where it served as a linker molecule to improve the pharmacokinetic properties of the final product. The study reported a significant increase in tumor-targeting efficiency when the compound was incorporated into the PDC structure.

In addition to its applications in drug delivery, recent research has also focused on the compound's potential as an enzyme inhibitor. A team of researchers from the University of Cambridge investigated its interaction with proteolytic enzymes, revealing that 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid exhibits moderate inhibitory activity against certain serine proteases. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests that the compound could be further optimized to develop novel protease inhibitors for therapeutic use.

Another area of interest is the compound's utility in the design of biomaterials. A 2024 study in Advanced Materials demonstrated that 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid can be polymerized to form hydrogels with tunable mechanical properties. These hydrogels were shown to support cell adhesion and proliferation, making them promising candidates for tissue engineering applications. The study also noted that the compound's ability to undergo controlled degradation under physiological conditions further enhances its suitability for biomedical use.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 4-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobut-2-enoic acid (CAS: 2172615-97-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug delivery, enzyme inhibition, and biomaterial design underscore its potential to address critical challenges in these fields. Continued research and development efforts are likely to uncover even more innovative uses for this compound in the near future.